Cas no 2280-48-0 ((R)-2-Amino-3-hydroxy-3-methylbutanoicacid)

(R)-2-Amino-3-hydroxy-3-methylbutanoicacid structure
2280-48-0 structure
Product Name:(R)-2-Amino-3-hydroxy-3-methylbutanoicacid
CAS No:2280-48-0
MF:C5H11NO3
MW:133.145741701126
MDL:MFCD00145211
CID:42720
PubChem ID:2724755
Update Time:2025-04-18

(R)-2-Amino-3-hydroxy-3-methylbutanoicacid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-hydroxy-3-methylbutanoic acid
    • D-beta-Hydroxyvaline
    • D-Threonine, 3-methyl-
    • D-Β-HYDROXYVALINE
    • D-b-Hydroxyvaline
    • D-Threonine,3-methyl
    • 3-Hydroxy-D-valine
    • (2R)-2-amino-3-hydroxy-3-methylbutanoic acid
    • N2TW6L2UKL
    • (R)-(-)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid
    • (2R)-2-amino-3-hydroxy-3-methyl-butanoic acid
    • (2R)-2-azanyl-3-methyl-3-oxidanyl-butanoic acid
    • D-Hydroxyvaline
    • 3-Methyl-D-threonine
    • (r)-beta-hydroxyvaline
    • D-Valine, 3-hydroxy-
    • Jsp004603
    • [r,(-)]-3-hydroxy-d-valine
    • C
    • (R)-3-Hydroxy-3-methyl-2-aminobutanoic acid
    • DTXSID80369223
    • AKOS015841523
    • 2280-48-0
    • EN300-214788
    • AC-049
    • DS-12352
    • UNII-N2TW6L2UKL
    • (R)-2-amino-3-hydroxy-3-methylbutanoicacid
    • MFCD00145211
    • D-.BETA.-HYDROXYVALINE
    • AKOS006280738
    • CS-0036468
    • CAA28028
    • AC-1524
    • Q27459281
    • SCHEMBL223812
    • LDRFQSZFVGJGGP-VKHMYHEASA-N
    • (R)-2-Amino-3-hydroxy-3-methylbutanoicacid
    • MDL： MFCD00145211
    • Inchi： 1S/C5H11NO3/c1-5(2,9)3(6)4(7)8/h3,9H,6H2,1-2H3,(H,7,8)/t3-/m0/s1
    • InChI Key： LDRFQSZFVGJGGP-VKHMYHEASA-N
    • SMILES： OC(C)(C)[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 133.07400
  • Monoisotopic Mass: 133.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.8
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Color/Form: White powder
  • Density: 1.2510 (rough estimate)
  • Boiling Point: 317.3℃ at 760 mmHg
  • Flash Point: 145.691 °C
  • Refractive Index: 1.4206 (estimate)
  • PSA: 83.55000
  • LogP: -0.13050

(R)-2-Amino-3-hydroxy-3-methylbutanoicacid Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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